Cas no 1261839-48-8 (2,5-Difluoro-4-(difluoromethyl)phenol)

• Product Name: 2,5-Difluoro-4-(difluoromethyl)phenol
• CAS No: 1261839-48-8
• MF: C₇H₄F₄O
• MW: 180.099676132202
• CID: 4985109
• Update Time: 2025-05-20

2,5-Difluoro-4-(difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(difluoromethyl)phenol
• 4-(Difluoromethyl)-2,5-difluorophenol

• Inchi： 1S/C7H4F4O/c8-4-2-6(12)5(9)1-3(4)7(10)11/h1-2,7,12H
• InChI Key： OUXRCUYKEVFEME-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Difluoro-4-(difluoromethyl)phenol

2,5-Difluoro-4-(difluoromethyl)phenol: A Comprehensive Overview

The compound 2,5-Difluoro-4-(difluoromethyl)phenol (CAS No. 1261839-48-8) is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a phenol ring substituted with difluoro groups at positions 2 and 5, as well as a difluoromethyl group at position 4. The presence of multiple fluorine atoms imparts distinct chemical properties, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of 2,5-Difluoro-4-(difluoromethyl)phenol in the field of materials science. Researchers have explored its role as a precursor in the synthesis of advanced polymers and high-performance materials. The fluorine atoms in its structure contribute to enhanced thermal stability and mechanical strength, which are critical for applications in aerospace and automotive industries. Furthermore, its ability to undergo various chemical transformations makes it a versatile building block in organic synthesis.

In the pharmaceutical sector, 2,5-Difluoro-4-(difluoromethyl)phenol has shown promise as an intermediate in drug discovery processes. Its unique electronic properties and reactivity make it an ideal candidate for designing bioactive molecules with specific therapeutic targets. Recent advancements in medicinal chemistry have leveraged this compound to develop novel anti-inflammatory agents and antioxidants, demonstrating its potential in addressing unmet medical needs.

The environmental impact of 2,5-Difluoro-4-(difluoromethyl)phenol has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for chemical safety.

From a manufacturing perspective, the synthesis of 2,5-Difluoro-4-(difluoromethyl)phenol involves multi-step processes that require precise control over reaction conditions. Innovations in catalytic methods and green chemistry have improved the efficiency and sustainability of its production. These advancements not only reduce production costs but also minimize environmental footprints, making it more accessible for large-scale applications.

In conclusion, 2,5-Difluoro-4-(difluoromethyl)phenol (CAS No. 1261839-48-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in future innovations across industries.